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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
(butylamino)ethanol in various solvents. The information is intended to be a valuable resource

for researchers, scientists, and professionals in drug development and other fields where this

chemical is utilized.

Introduction to 2-(Butylamino)ethanol
2-(Butylamino)ethanol, also known as N-butylethanolamine, is a versatile secondary amine

and alcohol with the chemical formula C₆H₁₅NO. Its bifunctional nature, possessing both a

nucleophilic amino group and a hydrophilic hydroxyl group, governs its chemical reactivity and

physical properties, including its solubility. This compound is a colorless to pale yellow liquid

with an amine-like odor and sees application in various industrial processes, including as a

corrosion inhibitor, an emulsifier, and in the synthesis of pharmaceuticals and other chemicals.

[1] A key application is in the capture of carbon dioxide (CO₂), where it demonstrates a high

absorption capacity.

Solubility of 2-(Butylamino)ethanol
The solubility of a compound is a critical parameter in a wide range of applications, from

reaction kinetics and process design to formulation development in the pharmaceutical

industry. The solubility of 2-(butylamino)ethanol is influenced by the nature of the solvent,

temperature, and pH.
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Aqueous Solubility
2-(Butylamino)ethanol exhibits high solubility in water. This is primarily due to the presence of

the hydroxyl (-OH) and amino (-NH) groups, which can participate in hydrogen bonding with

water molecules.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 ca. 1000 [2][3]

Solubility in Organic Solvents
While extensive quantitative data is not readily available in the public domain for a wide range

of organic solvents, qualitative information and data on its miscibility with some organic

compounds have been reported. 2-(Butylamino)ethanol is known to be soluble in polar

organic solvents.

Solvent
Qualitative
Solubility/Miscibility

Reference

Ethanol Soluble [1]

Acetone Soluble [1]

2-Butoxyethanol Miscible in all proportions [4]

Amines and Ethers Highly Soluble [5][6]

Note: Quantitative solubility data for 2-(butylamino)ethanol in a broad spectrum of organic

solvents, including various alcohols, hydrocarbons, and chlorinated solvents, at different

temperatures is not widely reported in publicly accessible literature. For specific applications,

experimental determination of solubility in the solvent of interest is recommended.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for the reliable design and execution of chemical

processes and formulations. The following section outlines the methodologies for determining

the solubility of 2-(butylamino)ethanol.
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Determination of Water Solubility (OECD Test Guideline
105)
The water solubility of 2-(butylamino)ethanol is typically determined using the Flask Method

as described in the OECD Test Guideline 105, which is suitable for substances with solubilities

above 10⁻² g/L.

Principle: A saturated solution is prepared by stirring an excess of the substance in water at a

constant temperature. The concentration of the substance in the aqueous phase is then

determined by a suitable analytical method.

Apparatus:

Constant temperature bath

Stirring device (e.g., magnetic stirrer)

Glass flasks with stoppers

Analytical instrumentation for concentration measurement (e.g., Gas Chromatography,

HPLC)

Filtration system (e.g., syringe filters)

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Equilibration: An excess amount of 2-(butylamino)ethanol is added to a known volume of

water in a flask. The flask is then tightly stoppered and placed in a constant temperature

bath, typically at 20 ± 0.5 °C. The mixture is agitated for a sufficient period to reach

equilibrium (e.g., 24 hours).

Phase Separation: After equilibration, the mixture is allowed to stand at the test temperature

to allow for phase separation.
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Sampling and Analysis: A sample of the aqueous phase is withdrawn, taking care not to

include any undissolved substance. The sample is typically filtered through a membrane filter

that does not adsorb the test substance. The concentration of 2-(butylamino)ethanol in the

clear filtrate is then determined using a validated analytical method.

Replication: The experiment is performed at least in duplicate.

Determination of Solubility in Organic Solvents
A general experimental protocol for determining the solubility of a liquid like 2-
(butylamino)ethanol in an organic solvent involves the isothermal shake-flask method.

Principle: A series of mixtures with varying compositions of the solute and solvent are prepared

and equilibrated at a constant temperature. The point at which a single homogeneous phase is

formed is determined visually or analytically.

Apparatus:

Constant temperature bath or incubator with shaking capabilities

Calibrated glassware (pipettes, burettes, volumetric flasks)

Sealed vials or test tubes

Analytical balance

Vortex mixer

Procedure:

Preparation of Standards: Prepare a series of standard solutions of 2-(butylamino)ethanol
in the chosen organic solvent with known concentrations.

Sample Preparation: In a series of sealed vials, add a known amount of the organic solvent.

To each vial, add incrementally increasing amounts of 2-(butylamino)ethanol.

Equilibration: The vials are sealed and placed in a constant temperature shaker bath. They

are agitated for a predetermined period to ensure equilibrium is reached.
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Observation: After equilibration, the vials are visually inspected for the presence of a single

phase (soluble/miscible) or two distinct phases (insoluble/immiscible). For more precise

measurements, the composition of each phase can be determined analytically (e.g., by GC

or HPLC) after separation.

Data Analysis: The solubility is reported as the maximum concentration of 2-
(butylamino)ethanol that forms a homogeneous solution with the solvent at the specified

temperature.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for determining the water solubility of 2-(Butylamino)ethanol.
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Caption: Workflow for determining the solubility of 2-(Butylamino)ethanol in organic solvents.

Conclusion
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2-(Butylamino)ethanol is a highly water-soluble compound, a property attributed to its ability

to form hydrogen bonds. It is also soluble in various polar organic solvents. For drug

development and other research applications, the quantitative determination of its solubility in

specific solvent systems is essential and can be achieved through established experimental

protocols such as the isothermal shake-flask method. The data and methodologies presented

in this guide serve as a foundational resource for professionals working with this versatile

chemical. Further research to quantify its solubility in a broader range of solvents would be

beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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